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Compound of Interest

Compound Name: Z-Vrpr-fmk

Cat. No.: B10764563 Get Quote

Essential Safety and Handling Guide for Z-Vrpr-
fmk
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Z-Vrpr-fmk, a selective and irreversible MALT1 (Mucosa-associated lymphoid tissue

lymphoma translocation protein 1) inhibitor. Adherence to these guidelines is essential to

ensure a safe laboratory environment and the integrity of your research. Z-Vrpr-fmk is

intended for research use only and is not for human or veterinary use.[1][2]

Immediate Safety and Handling Protocols
Z-Vrpr-fmk is a potent biochemical compound. Standard laboratory precautions should be

strictly followed. Personal protective equipment (PPE) is mandatory to prevent exposure.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves
Nitrile or latex gloves should

be worn at all times.

Eye Protection
Safety glasses with side

shields or goggles

Essential to protect from

splashes.

Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Storage and Stability:

Condition Temperature Duration Notes

Short-term storage -20°C Days to weeks

Long-term storage -20°C
Up to 12 months or

longer

Store under

desiccating

conditions.[3]

Stock Solutions -20°C or -80°C 1 to 6 months
Avoid repeated

freeze-thaw cycles.[4]

Handling:

Preparation of Solutions: Prepare solutions on the day of use if possible.[1] For stock

solutions, if water is used as the solvent, it is recommended to filter and sterilize through a

0.22 μm filter before use.[4] The compound is soluble in water.[5]

Hygroscopic Nature: Z-Vrpr-fmk is hygroscopic, meaning it can absorb moisture from the air.

[5] Handle in a dry environment and store in a desiccator.

Shipping: The compound is stable for shipping at ambient temperatures.[1]

Operational Plan: Experimental Protocol
The following is a general protocol for an in vitro cell viability assay using Z-Vrpr-fmk to inhibit

the proliferation of cancer cell lines, such as the ABC-DLBCL cell line OCI-LY10.
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Objective: To determine the effect of Z-Vrpr-fmk on the viability of OCI-LY10 cells.

Materials:

Z-Vrpr-fmk

OCI-LY10 cells

Cell culture medium (e.g., RPMI-1640) with fetal bovine serum (FBS) and antibiotics

96-well cell culture plates

MTT solution (5 mg/mL in PBS)

Dimethyl sulfoxide (DMSO)

Incubator (37°C, 5% CO₂)

Microplate reader

Procedure:

Cell Seeding: Culture OCI-LY10 cells in the logarithmic growth phase. Seed the cells into a

96-well plate at a density of approximately 1.25 × 10⁵ cells/mL in 80 μL of culture medium

per well.[6]

Compound Treatment: Prepare a stock solution of Z-Vrpr-fmk. Treat the cells with the

desired concentrations of Z-Vrpr-fmk (e.g., a final concentration of 75 µM).[6] Include a

vehicle control (e.g., DMSO or the solvent used for the stock solution).

Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator for various time points (e.g., 6,

12, 24, 36, and 48 hours).[6]

MTT Assay:

Add 10 μL of MTT solution to each well.[6]

Incubate for 4 hours at 37°C.[6]
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Carefully remove the supernatant.

Add 100 μL of DMSO to each well to dissolve the formazan crystals.

Data Acquisition: Measure the absorbance at a wavelength of 600 nm using a microplate

reader.[6]

Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

Disposal Plan
As a biochemical reagent, Z-Vrpr-fmk and any contaminated materials should be disposed of

in accordance with local, state, and federal regulations for chemical waste.

Solid Waste: Collect unused Z-Vrpr-fmk powder and any contaminated consumables (e.g.,

pipette tips, gloves) in a designated, sealed container for chemical waste.

Liquid Waste: Collect cell culture media and other liquid solutions containing Z-Vrpr-fmk in a

designated hazardous waste container.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols.

Mechanism of Action: MALT1 Inhibition and the NF-
κB Pathway
Z-Vrpr-fmk is a selective, cell-permeable, and irreversible inhibitor of MALT1 paracaspase.[1]

MALT1 is a key component of the CARD11-BCL10-MALT1 (CBM) signalosome, which plays a

crucial role in the activation of the NF-κB (nuclear factor kappa-light-chain-enhancer of

activated B cells) signaling pathway. By inhibiting MALT1, Z-Vrpr-fmk blocks the downstream

activation of NF-κB, which is critical for the proliferation and survival of certain cancer cells,

particularly activated B-cell like diffuse large B-cell lymphomas (ABC-DLBCL).[6][7]
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Caption: Z-Vrpr-fmk irreversibly inhibits MALT1, blocking NF-κB activation and subsequent

gene expression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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